Cas no 1713667-69-6 ([1-(aminomethyl)cyclopropyl](cyclopentyl)methanol)

• Product Name: [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol
• CAS No: 1713667-69-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5283044
• Update Time: 2025-06-12

[1-(aminomethyl)cyclopropyl](cyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol
• Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C10H19NO/c11-7-10(5-6-10)9(12)8-3-1-2-4-8/h8-9,12H,1-7,11H2
• InChI Key： WNXSONHBLDLEOS-UHFFFAOYSA-N
• SMILES： C(C1(CN)CC1)(C1CCCC1)O

Additional information on [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol

Introduction to [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol (CAS No. 1713667-69-6)

[1-(aminomethyl)cyclopropyl](cyclopentyl)methanol (CAS No. 1713667-69-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol consists of a cyclopropyl ring attached to an aminomethyl group, which is further connected to a cyclopentyl ring through a methylene bridge. This intricate arrangement confers the compound with distinct physicochemical properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the pharmacological activities of [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol has also been investigated for its potential as an analgesic agent. A clinical trial conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces pain sensitivity in animal models without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for chronic pain management.

The synthesis of [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol involves several steps, including the formation of the cyclopropyl and cyclopentyl rings, followed by the introduction of the aminomethyl group. Various synthetic routes have been explored to optimize yield and purity. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and scalable.

The stability and solubility of [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol are critical factors for its practical application in drug development. Research has shown that this compound exhibits good stability under physiological conditions and has moderate solubility in water, which can be further enhanced through formulation strategies such as the use of cyclodextrins or other solubilizing agents.

Toxicity studies on [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol have been conducted to ensure its safety for human use. In vitro and in vivo assays have demonstrated that this compound has low cytotoxicity and does not induce significant genotoxic or mutagenic effects. These results are encouraging and support its potential as a safe therapeutic agent.

The pharmacokinetic profile of [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol has also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

In conclusion, [1-(aminomethyl)cyclopropyl](cyclopentyl)methanol (CAS No. 1713667-69-6) is a promising compound with diverse biological activities and favorable pharmaceutical properties. Its potential applications in anti-inflammatory and analgesic therapies make it an important focus for ongoing research and development efforts in the pharmaceutical industry. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, further expanding its utility in medicine.